Cas no 61532-80-7 (Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-)
61532-80-7 structure
Product Name:Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-
CAS No:61532-80-7
MF:C12H15N3O2
MW:233.266402482986
CID:475958
Update Time:2024-01-30
Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-
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- Inchi: 1S/C12H15N3O2/c16-15(17)10-12-13-7-4-8-14(12)9-11-5-2-1-3-6-11/h1-3,5-6,10,13H,4,7-9H2
- InChI Key: CHGVURYXFUAFNB-UHFFFAOYSA-N
- SMILES: C1(=C[N+]([O-])=O)N(CC2=CC=CC=C2)CCCN1
Computed Properties
- Exact Mass: 233.11655
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Boiling Point: 389.3±42.0 °C(Predicted)
- PSA: 58.41
- pka: 3.43±0.20(Predicted)
Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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